Cas no 654665-42-6 (5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid)
654665-42-6 structure
Product Name:5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
CAS No:654665-42-6
MF:C17H19NO6
MW:333.335865259171
CID:1687817
PubChem ID:10336909
Update Time:2025-04-21
5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-[[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]methyl]-
- 5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
- 654665-42-6
- 5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
- EN300-27722942
-
- Inchi: 1S/C17H19NO6/c1-17(2,3)24-16(21)18-11-4-6-12(7-5-11)22-10-13-8-9-14(23-13)15(19)20/h4-9H,10H2,1-3H3,(H,18,21)(H,19,20)
- InChI Key: KUHNXNAMZDCXRQ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)OCC1=CC=C(C(=O)O)O1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 333.12127
- Monoisotopic Mass: 333.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 98
5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27722942-1g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 1g |
$1129.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-5g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 5g |
$3273.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-10g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 10g |
$4852.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-0.05g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 0.05g |
$948.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-0.1g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 0.1g |
$993.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-0.25g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 0.25g |
$1038.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-0.5g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 0.5g |
$1084.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-1.0g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 1g |
$1100.0 | 2023-05-25 | ||
| Enamine | EN300-27722942-2.5g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 2.5g |
$2211.0 | 2023-09-10 | ||
| Enamine | EN300-27722942-5.0g |
5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid |
654665-42-6 | 5g |
$3189.0 | 2023-05-25 |
5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
654665-42-6 (5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid) Related Products
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